3-methoxybutane-1-thiol
Overview
Description
Synthesis Analysis
This involves detailing the methods and conditions under which the compound can be synthesized, including the reactants, catalysts, temperature, pressure, and other relevant factors .Molecular Structure Analysis
This would involve a detailed examination of the compound’s molecular structure, including bond lengths and angles, the hybridization of atoms, and the presence of any functional groups .Chemical Reactions Analysis
This would involve detailing the chemical reactions that the compound can undergo, including its reactivity with various reagents and the products formed .Physical And Chemical Properties Analysis
This would involve detailing the compound’s physical properties (such as melting point, boiling point, solubility, etc.) and chemical properties (such as acidity, basicity, reactivity, etc.) .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-methoxybutane-1-thiol can be achieved through the alkylation of 3-methoxy-1-propanethiol with an appropriate alkylating agent.", "Starting Materials": [ "3-methoxy-1-propanethiol", "Alkylating agent (e.g. methyl iodide, ethyl bromide)" ], "Reaction": [ "Add 3-methoxy-1-propanethiol to a reaction flask", "Add the alkylating agent dropwise to the reaction flask while stirring", "Heat the reaction mixture under reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with an appropriate solvent (e.g. diethyl ether)", "Dry the organic layer with anhydrous sodium sulfate", "Filter the mixture and evaporate the solvent under reduced pressure", "Purify the product by distillation or column chromatography" ] } | |
CAS RN |
2354274-21-6 |
Product Name |
3-methoxybutane-1-thiol |
Molecular Formula |
C5H12OS |
Molecular Weight |
120.2 |
Purity |
95 |
Origin of Product |
United States |
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